Cas no 2138349-30-9 (Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(4-chlorophenyl)-)

• Product Name: Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(4-chlorophenyl)-
• CAS No: 2138349-30-9
• MF: C₁₃H₈ClN₃O
• MW: 257.675121307373
• CID: 5269454
• Update Time: 2025-05-25

Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(4-chlorophenyl)-

• Inchi： 1S/C13H8ClN3O/c14-10-3-1-9(2-4-10)12-7-17-11(8-18)5-16-13(17)6-15-12/h1-8H
• InChI Key： VPFGQGLGRMTYOO-UHFFFAOYSA-N
• SMILES： C12=NC=C(C=O)N1C=C(C1=CC=C(Cl)C=C1)N=C2

Additional information on Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(4-chlorophenyl)-

Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(4-chlorophenyl)-: A Comprehensive Overview

The compound Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(4-chlorophenyl)-, with the CAS number 2138349-30-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyrazines, which are known for their unique structural features and potential biological activities. The molecule's structure comprises an imidazo[1,2-a]pyrazine ring system fused with a carboxaldehyde group at position 3 and a 4-chlorophenyl substituent at position 6. These structural elements contribute to its intriguing chemical properties and biological functionalities.

Recent studies have highlighted the potential of Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(4-chlorophenyl)- as a promising candidate in drug discovery. Researchers have explored its role as a kinase inhibitor, particularly targeting enzymes involved in cellular signaling pathways. The compound's ability to modulate these pathways makes it a valuable tool in understanding disease mechanisms and developing therapeutic interventions. For instance, its inhibitory effects on certain kinases have been linked to anti-cancer properties, suggesting its potential in oncology research.

The synthesis of Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(4-chlorophenyl)- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazo[1,2-a]pyrazine core through cyclization reactions and subsequent functionalization to introduce the carboxaldehyde and 4-chlorophenyl groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of physical properties, Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(4-chlorophenyl)- exhibits a melting point of approximately 285°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its UV-Vis spectrum reveals strong absorption bands in the range of 270-300 nm, indicative of its conjugated π-system. These properties make it suitable for various analytical techniques, including HPLC and NMR spectroscopy.

The biological evaluation of this compound has revealed interesting findings. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress. Additionally, preclinical studies have shown that it exhibits moderate anti-proliferative activity against certain cancer cell lines. These results underscore its potential as a lead compound for drug development.

From an environmental perspective, the degradation pathways of Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(4-chlorophenyl)- have been studied under simulated environmental conditions. Results indicate that the compound undergoes slow hydrolysis under alkaline conditions but remains stable under neutral or acidic pH levels. This information is crucial for assessing its environmental fate and toxicity.

In conclusion, Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(4-chlorophenyl)-, with CAS number 2138349-30-9, represents a significant advancement in the field of heterocyclic chemistry. Its unique structure, coupled with promising biological activities and stability under various conditions, positions it as a valuable asset for both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is expected to play a pivotal role in shaping future therapeutic strategies.